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Abstract

(-)-Isosclerone is a naturally occurring phytotoxic naphthalenone pentaketide that has
garnered interest for its potential therapeutic properties, including antiproliferative and anti-
inflammatory activities. This technical guide provides a comprehensive overview of the
chemical structure, physicochemical properties, and known biological activities of (-)-
Isosclerone. Detailed experimental protocols for its isolation from fungal cultures and for
assessing its biological effects are provided. Furthermore, this document illustrates the key
signaling pathway influenced by (-)-Isosclerone through a detailed diagram, offering a valuable
resource for researchers in natural product chemistry, oncology, and drug discovery.

Chemical Structure and Properties

(-)-Isosclerone, also known as (-)-Regiolone, is a chiral molecule with a specific
stereochemistry that is crucial for its biological activity. It belongs to the tetralin class of organic
compounds, characterized by a benzene ring fused to a cyclohexane ring.

IUPAC Name: (4S)-4,8-dihydroxy-3,4-dihydro-2H-naphthalen-1-one[1]

Stereochemistry: The absolute configuration of (-)-lsosclerone has been determined as (S)[2]
[3]. Its enantiomer, (+)-Regiolone, possesses the (R) configuration[2][3]. This stereochemical
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difference is a critical determinant of their respective biological activities[3]. (-)-lIsosclerone is

the levorotatory isomer, meaning it rotates the plane of polarized light to the left[2].

Physicochemical Properties

A summary of the key physicochemical properties of (-)-lIsosclerone is presented in Table 1.

Property Value Reference(s)
Molecular Formula C10H1003 [1114]
Molecular Weight 178.18 g/mol [1][5]
CAS Number 54712-38-8 [1]14]
Not explicitly stated in search
Appearance
results
_ _ Not explicitly stated in search
Melting Point
results
N ) Not explicitly stated in search
Boiling Point
results
N Predicted Water Solubility:
Solubility [6]
13.9g/L
Polar Surface Area 57.53 A2 [4][6]
logP 0.7-14 [41[6]
Hydrogen Bond Donors 2 [4]16]
Hydrogen Bond Acceptors 3 [41[6]

Biological Activity and Mechanism of Action

(-)-Isosclerone has been identified as a phytotoxic phenol, isolated from the culture filtrate of

fungi such as Discula sp., the causative agent of dogwood anthracnose, and the marine-

derived fungus Aspergillus fumigatus[7][8]. Beyond its phytotoxicity, recent research has

highlighted its potential as an anticancer agent.
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Antiproliferative Activity

(-)-Isosclerone has demonstrated significant antiproliferative effects against human breast
cancer cells (MCF-7)[8]. This activity is attributed to its ability to induce DNA damage and
inhibit the NF-kB signaling pathway|[8].

Inhibition of the NF-kB Signaling Pathway

The Nuclear Factor-kappa B (NF-kB) pathway is a critical regulator of inflammatory responses,
cell proliferation, and survival. Its aberrant activation is a hallmark of many cancers. (-)-
Isosclerone has been shown to block the activation of IkB kinase (IKK), which in turn prevents
the phosphorylation and subsequent degradation of the NF-kB inhibitor, IkBa. This action
blocks the nuclear translocation of the p50 and p65 subunits of NF-kB, thereby inhibiting the
transcription of NF-kB target genes involved in cell survival and proliferation[8].
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Figure 1: Mechanism of NF-kB Pathway Inhibition by (-)-Isosclerone

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b592930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

1. Fungal Culture
(Discula sp. in liquid medium)

'

2. Filtration
(Separate mycelia from filtrate)

'

3. Ethyl Acetate Extraction
(Extract crude metabolites)

'

4. Na2CO3 Extraction
(Separate phenolic fraction)

'

5. Acidification & Back-Extraction
(Recover phenolic compounds)

'

6. Preparative TLC
(Isolate (-)-Isosclerone)

Purified (-)-Isosclerone

Figure 2: Workflow for the Isolation of (-)-Isosclerone

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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